Cas no 6948-51-2 ([1,1'-Biphenyl]-4,4'-diamine,2,2'-dibromo-5,5'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine,2,2'-dibromo-5,5'-dimethoxy-
• CAS No: 6948-51-2
• MF: C₁₄H₁₄Br₂N₂O₂
• MW: 402.081161975861
• CID: 516213
• PubChem ID: 244685
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-diamine,2,2'-dibromo-5,5'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine,2,2'-dibromo-5,5'-dimethoxy-
• 4-(4-amino-2-bromo-5-methoxyphenyl)-5-bromo-2-methoxyaniline
• 2,2'-Dibrom-5,5'-dimethoxy-benzidin
• 2,2'-dibromo-5,5'-dimethoxy-benzidine
• 2,2'-dibromo-5,5'-dimethoxybiphenyl-4,4'-diamine
• 6.6'-Dibrom-4.4'-diamino-3.3'-dimethoxy-diphenyl
• 6.6'-Dibrom-o-dianisidin
• AC1L6E8M
• AC1Q26OX
• AR-1D1244
• CTK5D0120
• NSC55780
• SureCN9761415
• NSC-55780
• SCHEMBL9761415
• 6948-51-2
• DTXSID90288416

• Inchi： 1S/C14H14Br2N2O2/c1-19-13-3-7(9(15)5-11(13)17)8-4-14(20-2)12(18)6-10(8)16/h3-6H,17-18H2,1-2H3
• InChI Key： UYCWJJAOVFTDAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1C(=CC(=C(C=1)OC)N)Br)OC)N

Computed Properties

• Exact Mass: 399.94222
• Monoisotopic Mass: 399.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.677
• Boiling Point: 448.1°C at 760 mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.656
• PSA: 70.5
• LogP: 5.22260